Cas no 69847-25-2 (3-Methoxybenzaanthracene)

3-Methoxybenzaanthracene structure
3-Methoxybenzaanthracene structure
Product Name:3-Methoxybenzaanthracene
CAS No:69847-25-2
MF:C19H14O
MW:258.313865184784
CID:507463
PubChem ID:155341
Update Time:2025-04-19

3-Methoxybenzaanthracene Chemical and Physical Properties

Names and Identifiers

    • Benz[a]anthracene,3-methoxy-
    • Benz(a)anthracene, 3-methoxy-
    • 3-Methoxybenz[a]anthracene
    • 3-Methoxybenz[a]anth
    • 3-methoxybenzo[a]anthracene
    • 3-methoxybenzanthracene
    • DTXSID40220144
    • 4'-Methoxy-1,2-benzanthracen
    • 69847-25-2
    • 3-Methoxybenzaanthracene
    • Inchi: 1S/C19H14O/c1-20-17-8-9-18-16(11-17)7-6-15-10-13-4-2-3-5-14(13)12-19(15)18/h2-12H,1H3
    • InChI Key: FDVWSUSGAVPIMR-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(C=1)C=CC1=CC3C=CC=CC=3C=C21

Computed Properties

  • Exact Mass: 258.10452
  • Monoisotopic Mass: 258.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 9.2A^2

Experimental Properties

  • Density: 1.197
  • Boiling Point: 469.3°Cat760mmHg
  • Flash Point: 193.1°C
  • Refractive Index: 1.733
  • PSA: 9.23

3-Methoxybenzaanthracene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M260965-10mg
3-Methoxybenz[a]anthracene
69847-25-2
10mg
$ 190.00 2023-09-07
TRC
M260965-100mg
3-Methoxybenz[a]anthracene
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100mg
$ 1501.00 2023-09-07
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